Cas no 1807142-82-0 (Methyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-carboxylate
• CAS No: 1807142-82-0
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4898339
• Update Time: 2025-10-21

Methyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-carboxylate

• Inchi： 1S/C10H12F2N2O2/c1-5-3-6(10(15)16-2)8(9(11)12)7(4-13)14-5/h3,9H,4,13H2,1-2H3
• InChI Key： KQTCGWUXUUYVKB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)C=C(C)N=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-carboxylate

Recent Advances in the Study of Methyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-carboxylate (CAS: 1807142-82-0)

Methyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-carboxylate (CAS: 1807142-82-0) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and bioactive molecules. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to harness its pharmacological properties for drug discovery.

One of the key areas of interest in recent research has been the synthesis and structural characterization of Methyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable synthetic route for this compound, highlighting its high yield and purity. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions and selective fluorination, which allowed for the efficient introduction of the difluoromethyl group. The structural elucidation of the compound was confirmed using NMR spectroscopy and X-ray crystallography, providing valuable insights into its molecular conformation and potential interactions with biological targets.

In addition to its synthetic accessibility, the biological activity of Methyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-carboxylate has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings suggest that the compound could serve as a lead structure for the development of anti-inflammatory agents. Furthermore, molecular docking simulations have revealed its potential to bind with high affinity to the active sites of these enzymes, providing a rationale for its observed bioactivity.

Another noteworthy aspect of recent research is the exploration of Methyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-carboxylate as a building block for the design of more complex pharmacophores. Researchers have successfully incorporated this compound into larger molecular frameworks, such as peptidomimetics and heterocyclic hybrids, to enhance its pharmacological profile. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives featuring this pyridine core, which exhibited improved solubility and metabolic stability compared to the parent compound. These modifications have opened new avenues for the development of drug candidates with optimized pharmacokinetic properties.

Despite these promising advances, challenges remain in the clinical translation of Methyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-carboxylate. Issues such as off-target effects and potential toxicity need to be addressed through comprehensive in vivo studies. Recent preclinical evaluations in animal models have provided preliminary evidence of its safety profile, but further investigations are required to fully assess its therapeutic potential. Collaborative efforts between academic and industrial researchers are expected to accelerate the progression of this compound into clinical trials.

In conclusion, Methyl 2-(aminomethyl)-3-(difluoromethyl)-6-methylpyridine-4-carboxylate (CAS: 1807142-82-0) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Recent studies have elucidated its synthetic pathways, biological activities, and potential applications in medicinal chemistry. As research continues to unravel its mechanisms of action and optimize its properties, this compound holds significant promise for the development of next-generation therapeutics. Future directions may include the exploration of its role in targeted drug delivery systems and combination therapies, further expanding its impact on the field of chemical biology and pharmaceutical sciences.